2-(4,5-Difluoro-2-methoxyphenyl)ethan-1-ol

• Molecular Formula: C9H10F2O2
• Molecular Weight: 188.17 g/mol
• IUPAC Name: 2-(4,5-difluoro-2-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H10F2O2/c1-13-9-5-8(11)7(10)4-6(9)2-3-12/h4-5,12H,2-3H2,1H3
• InChI Key: RPJAYNHOHLPUJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CCO)F)F

Description

2-(4,5-Difluoro-2-methoxyphenyl)ethan-1-ol is a useful research compound. Its molecular formula is C9H10F2O2 and its molecular weight is 188.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4,5-difluoro-2-methoxyphenyl)acetic acid (1 g, 4.95 mmol) in THF (20 mL) at 0° C. was added 1M LAH (9.89 mL, 9.89 mmol) in THF and the resulting mixture was heated at 60° C. for 3 h. Mixture was then cooled and quenched with dropwise addition of water (0.5 mL), 1N NaOH (0.5 mL), and then 1 mL H2O. After stirring for 15 min. the mixture was filtered through celite. The filtrate was concentrated in vacuo. The residue was dried under high vacuum to afford 2-(4,5-difluoro-2-methoxyphenyl)ethanol (800 mg, 4.25 mmol, 86% yield) as a clear viscous oil. Used as is in the next step without further purification. 1H NMR (500 MHz, CDCl3) δ 7.02 (t, J=9.8 Hz, 1H), 6.71 (dd, J=12.1, 6.7 Hz, 1H), 3.87-3.82 (m, 2H), 3.81 (s, 3H), 2.85 (t, J=6.5 Hz, 2H), 1.56 (br. s., 1H).